Cas no 2639417-58-4 (tert-butyl 2-2-amino-4-(4-methylphenyl)-1,3-thiazol-5-ylacetate)

• Product Name: tert-butyl 2-2-amino-4-(4-methylphenyl)-1,3-thiazol-5-ylacetate
• CAS No: 2639417-58-4
• MF: C₁₆H₂₀N₂O₂S
• MW: 304.407202720642
• CID: 5664237
• PubChem ID: 165903230
• Update Time: 2025-10-30

tert-butyl 2-2-amino-4-(4-methylphenyl)-1,3-thiazol-5-ylacetate Chemical and Physical Properties

Names and Identifiers

• EN300-27730436
• tert-butyl 2-[2-amino-4-(4-methylphenyl)-1,3-thiazol-5-yl]acetate
• 2639417-58-4
• tert-butyl 2-2-amino-4-(4-methylphenyl)-1,3-thiazol-5-ylacetate

• Inchi： 1S/C16H20N2O2S/c1-10-5-7-11(8-6-10)14-12(21-15(17)18-14)9-13(19)20-16(2,3)4/h5-8H,9H2,1-4H3,(H2,17,18)
• InChI Key： NCBQJUNRAMGPII-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C2C=CC(C)=CC=2)=C1CC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 304.12454906g/mol
• Monoisotopic Mass: 304.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 93.4Ų

Additional information on tert-butyl 2-2-amino-4-(4-methylphenyl)-1,3-thiazol-5-ylacetate

Professional Introduction to Tert-butyl 2-2-amino-4-(4-methylphenyl)-1,3-thiazol-5-ylacetate (CAS No. 2639417-58-4)

Tert-butyl 2-2-amino-4-(4-methylphenyl)-1,3-thiazol-5-ylacetate, with the CAS number 2639417-58-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of thiazole derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group, an amino group, and a 4-methylphenyl moiety attached to a thiazole core, contribute to its unique chemical properties and reactivity.

The synthesis of tert-butyl 2-2-amino-4-(4-methylphenyl)-1,3-thiazol-5-ylacetate involves a series of carefully orchestrated chemical reactions that highlight the expertise required in modern organic synthesis. The thiazole ring itself is a key pharmacophore in many bioactive molecules, and its modification with various substituents can lead to compounds with enhanced pharmacological profiles. The tert-butyl group, for instance, not only enhances the lipophilicity of the molecule but also provides stability against metabolic degradation, making it an attractive feature for drug development.

In recent years, there has been a growing interest in thiazole-based compounds due to their broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of functional groups in tert-butyl 2-2-amino-4-(4-methylphenyl)-1,3-thiazol-5-ylacetate suggests that it may exhibit similar properties, although this requires further experimental validation. The presence of the amino group and the acetic acid moiety also opens up possibilities for further derivatization and conjugation with other biomolecules, which could lead to novel drug candidates.

The compound's structure is reminiscent of several known pharmacologically active agents. For example, thiazole derivatives have been explored as inhibitors of various enzymes and receptors involved in disease pathways. The methylphenyl group (also known as p-tolyl) is commonly found in pharmaceuticals due to its ability to modulate receptor binding affinity and metabolic stability. The combination of these features makes tert-butyl 2-2-amino-4-(4-methylphenyl)-1,3-thiazol-5-ylacetate a promising candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting costly wet-lab experiments. Molecular docking studies have shown that derivatives of thiazole can interact with various biological targets, including protein kinases and transcription factors. Given the structural similarities between tert-butyl 2-2-amino-4-(4-methylphenyl)-1,3-thiazol-5-ylacetate and known active compounds, it is reasonable to hypothesize that it may possess similar binding affinities and mechanisms of action.

The synthesis of this compound also highlights the importance of green chemistry principles in modern drug development. Efficient synthetic routes that minimize waste and utilize sustainable methodologies are increasingly important for both economic and environmental reasons. The use of tert-butyl groups in particular can enhance the stability of intermediates during synthesis, reducing the need for harsh conditions or multiple reaction steps.

In conclusion, tert-butyl 2-2-amino-4-(4-methylphenyl)-1,3-thiazol-5-ylacetate (CAS No. 2639417-58-4) represents a fascinating compound with potential applications in pharmaceutical research. Its unique structural features suggest a wide range of biological activities, making it a valuable scaffold for further exploration. As research in medicinal chemistry continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.